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Compound of Interest

Compound Name: Bizine

Cat. No.: B560364 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the

proper disposal of Bizine, a phenelzine analog that inhibits lysine-specific demethylase 1

(LSD1).[1]

While the available Material Safety Data Sheet (MSDS) for Bizine states that it is not classified

as a hazardous substance or mixture, it is crucial to follow established laboratory safety

protocols to minimize any potential risks.[2]

Key Chemical and Safety Data
To facilitate safe handling and disposal, a summary of Bizine's properties is presented below.
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Property Value Reference

Chemical Name

N-[4-(2-

hydrazinylethyl)phenyl]-

benzenebutanamide

[1]

CAS Number 1591932-50-1 [1][2]

Molecular Formula C18H23N3O [2][3]

Molecular Weight 297.39 g/mol [2][3]

Hazard Classification
Not a hazardous substance or

mixture
[2]

Bizine Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Bizine. This

protocol is based on standard laboratory practices for non-hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Bizine, ensure appropriate PPE is worn. This includes:

Safety glasses or goggles

Laboratory coat

Gloves

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent accidental reactions and to ensure

compliant disposal.

Solid Bizine Waste: Collect solid Bizine waste, including any contaminated consumables

(e.g., weighing paper, pipette tips), in a designated, clearly labeled waste container for non-

hazardous chemical waste.
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Liquid Bizine Waste: Solutions containing Bizine should be collected in a separate, labeled

container for non-hazardous liquid chemical waste. Do not mix with other solvent waste

streams unless compatible.

Step 3: Waste Container Management

Ensure all waste containers are in good condition and compatible with the chemical.

Keep waste containers securely closed when not in use.

Label containers clearly with "Non-Hazardous Chemical Waste" and list the contents,

including "Bizine."

Step 4: Disposal

Dispose of the collected Bizine waste through your institution's established chemical waste

disposal program.

Follow all local, state, and federal regulations for chemical waste disposal.

Step 5: Spill Management

In the event of a spill:

Alert personnel in the immediate area.

Wear appropriate PPE.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a designated chemical waste container.

Clean the spill area with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) office.

First Aid Measures
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In case of accidental exposure, follow these first aid measures as outlined in the safety data

sheet[2]:

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.

Skin Contact: Rinse the affected area thoroughly with water. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.

In all cases of significant exposure, seek medical attention.

Bizine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Bizine
waste.
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Bizine Disposal Workflow
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Caption: Workflow for the safe disposal of Bizine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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